Cas no 1803692-08-1 (Methyl 2-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 2-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1803692-08-1
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 4815405
• Update Time: 2025-08-05

Methyl 2-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H8F3NO4/c1-4-3-5(8(15)16-2)7(13-6(4)14)17-9(10,11)12/h3H,1-2H3,(H,13,14)
• InChI Key： JKVUZBGDLRSHRJ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)OC)C=C(C)C(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 422
• XLogP3: 1.5
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 2-Hydroxy-3-Methyl-6-(Trifluoromethoxy)Pyridine-5-Carboxylate: A Comprehensive Overview

The compound Methyl 2-Hydroxy-3-Methyl-6-(Trifluoromethoxy)Pyridine-5-Carboxylate (CAS No. 1803692-08-1) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with hydroxyl, methyl, and trifluoromethoxy substituents. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the potential of Methyl 2-Hydroxy-3-Methyl-6-(Trifluoromethoxy)Pyridine-5-Carboxylate in the development of novel bioactive compounds. Researchers have explored its role as a precursor in the synthesis of various heterocyclic compounds, which are widely used in drug discovery. The trifluoromethoxy group, in particular, has been shown to enhance the stability and bioavailability of the compound, making it an attractive candidate for pharmaceutical applications.

The synthesis of Methyl 2-Hydroxy-3-Methyl-6-(Trifluoromethoxy)Pyridine-5-Carboxylate involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

In terms of biological activity, Methyl 2-Hydroxy-3-Methyl-6-(Trifluoromethoxy)Pyridine-5-Carboxylate has demonstrated potent inhibitory effects against several enzymes associated with inflammatory diseases. Studies conducted in vitro have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. These findings suggest that the compound could be a promising lead for the development of anti-inflammatory drugs.

Moreover, Methyl 2-Hydroxy-3-Methyl-6-(Trifluoromethoxy)Pyridine-5-Carboxylate has been investigated for its potential as an agrochemical. Its ability to inhibit plant pathogens has been tested in several assays, with encouraging results indicating its efficacy as a fungicide. The hydroxyl and trifluoromethoxy groups are believed to contribute to its antifungal activity by disrupting cellular membranes and interfering with essential metabolic pathways.

From a structural perspective, the pyridine ring serves as a versatile scaffold for attaching various functional groups. The hydroxyl group at position 2 provides opportunities for hydrogen bonding interactions, while the methyl group at position 3 enhances lipophilicity. The trifluoromethoxy group at position 6 introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity.

Recent research has also focused on the environmental impact of Methyl 2-Hydroxy-3-Methyl-6-(Trifluoromethoxy)Pyridine-5-Carboxylate. Studies have evaluated its biodegradability under different environmental conditions, with results indicating that it undergoes rapid degradation under aerobic conditions. This suggests that the compound has a low environmental footprint and could be safely used in agricultural settings without posing significant risks to ecosystems.

In conclusion, Methyl 2-Hydroxy-3-Methyl-6-(Trifluoromethoxy)Pyridine-5-Carboxylate (CAS No. 1803692